Cas no 2193064-66-1 (1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2193064-66-1
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5978327
• PubChem ID: 136575564
• Update Time: 2025-06-09

1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid
• 2193064-66-1
• EN300-1697006

• Inchi： 1S/C11H11N3O3/c1-2-17-9-5-8(6-12-7-9)14-4-3-10(13-14)11(15)16/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： YQEPUZCZLMWQRH-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=CC(=C1)N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2193064-66-1)

1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2193064-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole and pyridine chemical classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural integration of the 5-ethoxypyridin-3-yl moiety with the pyrazole core creates a unique pharmacophore that has been explored for its interactions with biological targets.

The 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid scaffold has been investigated for its potential role in modulating various biological pathways, particularly those relevant to inflammation, metabolic disorders, and cancer. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of both the pyrazole and pyridine moieties in this compound suggests a high likelihood of favorable interactions with enzymes and receptors, making it a promising candidate for further pharmacological exploration.

In the context of contemporary research, the 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid structure has been utilized as a building block in synthetic chemistry to develop derivatives with enhanced pharmacological properties. The ethoxy group at the 5-position of the pyridine ring introduces a degree of lipophilicity, which can influence membrane permeability and metabolic stability. This feature is particularly valuable in drug design, as it can optimize bioavailability and reduce unwanted side effects.

One of the most compelling aspects of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid is its potential application in targeting kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in numerous cellular processes, including cell growth, differentiation, and apoptosis. By modulating kinase activity, this compound may offer therapeutic benefits in conditions such as cancer and inflammatory diseases. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory effects on certain kinases, warranting further investigation into their mechanisms of action.

The synthesis of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic framework efficiently. These synthetic approaches not only enhance the scalability of production but also allow for the introduction of additional functional groups to tailor the pharmacological properties of the compound.

From a medicinal chemistry perspective, the pyrazole core is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with various biological targets. The carboxylic acid group at the 3-position provides a site for further derivatization, enabling chemists to explore different chemical entities within this family. This flexibility has led to several patents and ongoing research projects aimed at identifying novel analogs with improved efficacy and selectivity.

The exploration of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid also extends into computational chemistry and molecular modeling studies. These techniques are essential for predicting how the compound will interact with biological targets at the atomic level. By leveraging computational tools, researchers can identify potential binding sites and optimize lead structures before proceeding to experimental validation. This interdisciplinary approach accelerates the drug discovery process and reduces reliance on trial-and-error experimentation.

In recent years, there has been a growing interest in developing small molecule inhibitors for protein-protein interactions (PPIs), which are often challenging to target due to their large surface areas and lack of enzymatic activity. The unique structural features of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid make it an attractive candidate for disrupting PPIs involved in disease pathogenesis. Initial computational studies have suggested that this compound can bind to specific protein interfaces, potentially leading to novel therapeutic strategies.

The pharmacokinetic properties of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid are also under investigation to ensure its suitability for clinical applications. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a compound can progress from preclinical to clinical development. Researchers are employing various analytical techniques to assess these properties thoroughly, ensuring that any derivative developed from this scaffold meets pharmaceutical standards.

Future directions in the study of 1-(5-ethoxypyridin-3-yl)-1H-pyrazole-3-carboxylic acid may include exploring its role in drug repurposing efforts. Drug repurposing leverages existing compounds with known safety profiles to treat new indications, offering a faster route to market compared to traditional drug development pipelines. Given its structural similarities to other bioactive molecules, there is potential for 1-(5-hydroxypyridin) derivatives or related compounds to be repurposed for emerging therapeutic needs.

The broader impact of this research lies in advancing our understanding of how heterocyclic compounds can be engineered to interact with biological systems effectively. The insights gained from studying 1-(5-hydroxypyridine) derivatives contribute not only to specific disease treatments but also provide foundational knowledge for future drug discovery endeavors across multiple therapeutic areas.